3-(3-Methylthiophen-2-yl)butan-2-ol

• Molecular Formula: C9H14OS
• Molecular Weight: 170.27 g/mol
• IUPAC Name: 3-(3-methylthiophen-2-yl)butan-2-ol
• InChI: InChI=1S/C9H14OS/c1-6-4-5-11-9(6)7(2)8(3)10/h4-5,7-8,10H,1-3H3
• InChI Key: OEKFKWNBZQDXMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(C)C(C)O

Description

3-(3-Methylthiophen-2-yl)butan-2-ol is a secondary alcohol featuring a thiophene ring substituted with a methyl group at the 3-position. This compound has garnered interest in medicinal chemistry due to its structural similarity to bioactive molecules, particularly those with anticonvulsant and antinociceptive properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methylthiophen-2-yl)butan-2-ol typically involves the reaction of 3-methylthiophene with butan-2-ol under specific conditions. One common method includes the use of a catalyst to facilitate the reaction. For instance, the addition of water in the presence of dilute sulfuric acid (H2SO4) can be employed to prepare similar compounds .

Industrial Production Methods

In industrial settings, the production of 3-(3-Methylthiophen-2-yl)butan-2-ol may involve bulk custom synthesis processes. Companies like ChemScene offer bulk manufacturing, sourcing, and procurement services for this compound .

Chemical Reactions Analysis

Types of Reactions

3-(3-Methylthiophen-2-yl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The thiophene ring can undergo substitution reactions, where hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution Reactions: Halogens, acids, and bases can be used to facilitate substitution reactions on the thiophene ring.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

3-(3-Methylthiophen-2-yl)butan-2-ol has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds and in the study of thiophene derivatives.

Biology: The compound can be used in biochemical assays and as a probe to study biological processes involving sulfur-containing heterocycles.

Medicine: Research into potential pharmaceutical applications, such as drug development and therapeutic agents, is ongoing.

Industry: It is utilized in the production of specialty chemicals and as a solvent in various industrial processes

Mechanism of Action

The mechanism of action of 3-(3-Methylthiophen-2-yl)butan-2-ol involves its interaction with molecular targets and pathways within biological systems. The thiophene ring can interact with enzymes and receptors, influencing biochemical pathways. The butanol group may also play a role in the compound’s solubility and reactivity, affecting its overall biological activity .

Comparison with Similar Compounds

Pyrrolidine-2,5-dione Derivatives

highlights derivatives of 3-(3-methylthiophen-2-yl)pyrrolidine-2,5-dione, where structural variations in linkers and substituents critically affect biological activity:

• Linker Type : Compounds with methylene carbon linkers (e.g., propyl linker) exhibited higher anticonvulsant activity (ED$_{50}$ = 62.14–153.25 mg/kg in MES and 6 Hz tests) compared to acetamide-linked analogs .
• Substituent Effects: Derivatives with trifluoromethyl (e.g., compound 6) or chlorine atoms (e.g., compounds 9, 14, 17) on the phenylpiperazine fragment showed enhanced antiseizure activity. Notably, compound 9 (with two chlorine atoms) demonstrated dual efficacy in both MES and 6 Hz tests .

Key Insight : The methylene linker optimizes pharmacokinetics, while electron-withdrawing substituents (Cl, CF$_3$) enhance receptor interactions, suggesting that 3-(3-methylthiophen-2-yl)butan-2-ol derivatives could be tailored for specific epilepsy subtypes.

Isomeric Alcohols and Physical Properties

Catalogs () provide data on structurally similar alcohols:

Compound	Boiling Point (°C)	Density (g/mL)	CAS RN	Key Structural Feature
3-(3-Methylthiophen-2-yl)butan-2-ol	Not reported	Not reported	Not available	Thiophene ring, secondary alcohol
3-Methyl-2-butanol	140	0.84	556-82-1	Branched secondary alcohol
3-Methyl-3-buten-1-ol	132	0.85	763-32-6	Allylic primary alcohol
3-Methoxy-3-methylbutanol	174	0.911	56539-66-3	Ether-alcohol hybrid

However, the lack of reported physical data for 3-(3-methylthiophen-2-yl)butan-2-ol limits direct comparisons.

Heterocyclic Variants

• Thiazole Analogs: 3-(4-Methylthiazol-2-yl)butan-2-ol (CAS 1339432-80-2) replaces the thiophene with a thiazole ring.
• Phenyl-Substituted Analogs : 2-Methyl-3-phenylbutan-2-ol (CAS 3280-08-8) and 3-Methyl-2-phenylbutan-1-ol (CAS 519183-78-9) feature phenyl groups instead of thiophene. These compounds may exhibit divergent biological activities due to differences in π-π stacking and steric effects .

Key Insight : Thiophene's sulfur atom may confer metabolic stability, while phenyl or thiazole groups could modulate target selectivity.

Bioactivity and Substituent Trends

From , substituent position and electronic effects significantly influence anticonvulsant activity:

• Chlorine vs. Trifluoromethyl : Chlorinated derivatives (e.g., 9 , 17 ) showed broader efficacy across seizure models compared to trifluoromethyl-substituted analogs .
• Methylene Linkers : Propyl linkers (three methylene units) optimized activity, suggesting flexibility in binding pocket accommodation.

Biological Activity

3-(3-Methylthiophen-2-yl)butan-2-ol is an organic compound characterized by a thiophene ring and a secondary alcohol group. Its unique structural features suggest potential biological activities, particularly in medicinal chemistry and organic synthesis. This article reviews the biological activity of this compound, focusing on its interactions with biological systems, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-(3-Methylthiophen-2-yl)butan-2-ol is C₉H₁₂OS, which indicates the presence of a thiophene moiety that can influence its reactivity and biological interactions. The compound's structure can be represented as follows:

$$\text{C}_9\text{H}_{12}\text{OS}\quad \text{ 3 3 Methylthiophen 2 yl butan 2 ol }$$

Biological Activity Overview

Research indicates that 3-(3-Methylthiophen-2-yl)butan-2-ol may function as a biochemical probe due to its ability to interact with various enzymes and receptors. Notably, it has been associated with antioxidant properties, which are crucial in studies related to oxidative stress and metabolic pathways.

• Enzyme Modulation : The compound can modulate enzyme activity, potentially influencing metabolic pathways.
• Antioxidant Activity : Preliminary studies suggest that it may exhibit antioxidant properties, which could be beneficial in preventing oxidative damage in biological systems.

Case Studies and Research Findings

Several studies have explored the biological implications of 3-(3-Methylthiophen-2-yl)butan-2-ol:

Study 1: Antioxidant Properties

A study indicated that compounds containing thiophene rings often exhibit significant antioxidant activity. The presence of the thiophene moiety in 3-(3-Methylthiophen-2-yl)butan-2-ol may enhance its ability to scavenge free radicals, thereby reducing oxidative stress in cellular models.

Study 2: Enzyme Interaction

Research demonstrated that 3-(3-Methylthiophen-2-yl)butan-2-ol interacts with specific enzymes involved in metabolic pathways. This interaction could lead to altered enzyme kinetics, suggesting potential applications in drug design aimed at metabolic disorders.

Comparative Analysis

The following table compares 3-(3-Methylthiophen-2-yl)butan-2-ol with structurally similar compounds regarding their biological activities:

Compound Name	Structure Features	Unique Aspects
3-(3-Methylthiophen-2-yl)butan-2-ol	Thiophene ring + secondary alcohol	Potential antioxidant and enzyme modulation
3-Methylbutan-2-ol	Lacks thiophene ring; contains only butanol	Commonly used as a solvent; limited biological activity
Thiophene butanol	Contains a thiophene ring but different substituents	Varies in reactivity due to different substituents
3-(5-Methylthiophen-2-yl)butan-2-one	Contains a ketone instead of an alcohol group	Different functional group alters reactivity